molecular formula C10H9BrO2 B8287579 7-bromo-5-hydroxy-3,4-dihydro-2H-naphthalen-1-one

7-bromo-5-hydroxy-3,4-dihydro-2H-naphthalen-1-one

Cat. No.: B8287579
M. Wt: 241.08 g/mol
InChI Key: KRHXXJLNCUMLJG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-bromo-5-hydroxy-3,4-dihydro-2H-naphthalen-1-one is a useful research compound. Its molecular formula is C10H9BrO2 and its molecular weight is 241.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H9BrO2

Molecular Weight

241.08 g/mol

IUPAC Name

7-bromo-5-hydroxy-3,4-dihydro-2H-naphthalen-1-one

InChI

InChI=1S/C10H9BrO2/c11-6-4-8-7(10(13)5-6)2-1-3-9(8)12/h4-5,13H,1-3H2

InChI Key

KRHXXJLNCUMLJG-UHFFFAOYSA-N

Canonical SMILES

C1CC2=C(C=C(C=C2O)Br)C(=O)C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of tris(dibenzylideneacetone)dipalladium(0) (210 mg, 0.23 mmol), di-tert-butyl-(2′,4′,6′-triisopropyl-biphenyl-2-yl)-phosphane (403 mg, 0.92 mmol), and potassium hydroxide (1.67 g, 25.32 mmol) were added degassed water (5.25 mL) and a solution of 5,7-dibromo-3,4-dihydro-2H-naphthalen-1-one (3.5 g, 11.51 mmol) in dioxane (7.0 mL) at room temperature under nitrogen. The resulting suspension was heated to 100° C. for 3.5 h. The reaction mixture was then cooled to room temperature, diluted with water (˜10 mL) and acidified with 1N HCl solution. The resulting mixture was extracted with ethyl acetate (2×100 mL) and the combined organic extracts were washed with brine (200 mL), then dried over anhydrous magnesium sulfate, filtered, and concentrated in vacuo. The crude product was purified by chromatography, using an ISCO (120 g) column (gradient elution with 5-30% ethyl acetate in hexanes) to obtain 7-bromo-5-hydroxy-3,4-dihydro-2H-naphthalen-1-one (0.45 g, 16%) as a white solid: ES(−)-HRMS m/e calcd. (calculated) for C10H9O2Br (M−H)− 238.9713, obsd. (observed) 238.9712. Two other side products were also isolated and characterized as 5-bromo-7-hydroxy-3,4-dihydro-2H-naphthalen-1-one (0.3 g, 10%) and 5,7-dihydroxy-3,4-dihydro-2H-naphthalen-1-one (0.191 g, 7%).
Quantity
3.5 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
7 mL
Type
solvent
Reaction Step Three
Name
Quantity
10 mL
Type
solvent
Reaction Step Four
Quantity
403 mg
Type
reactant
Reaction Step Five
Quantity
1.67 g
Type
reactant
Reaction Step Five
Quantity
210 mg
Type
catalyst
Reaction Step Five

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.